Cas no 1131614-67-9 (4-(Cyclohexyloxy)-3-iodobenzoic acid)

• Product name: 4-(Cyclohexyloxy)-3-iodobenzoic acid
• CAS No: 1131614-67-9
• MF: C₁₃H₁₅O₃I
• MW: 346.1604
• CID: 1030604
• PubChem ID: 44828887

4-(Cyclohexyloxy)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclohexyloxy)-3-iodobenzoic acid
• 4-cyclohexyloxy-3-iodobenzoic acid
• 4-cyclohexyloxy-3-iodanyl-benzoic acid
• AK133760
• CTK8E2159
• FT-0655535
• KB-145193
• SBB067988
• AKOS015856014
• DB-060429
• 4-(Cyclohexyloxy)-3-iodobenzoicacid
• A802909
• 1131614-67-9
• 4-(cyclohexoxy)-3-iodo-benzoic acid
• DTXSID50660976

• Inchi： InChI=1S/C13H15IO3/c14-11-8-9(13(15)16)6-7-12(11)17-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,16)
• InChI Key： BIWMLOKYGZSCLL-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)OC2=C(C=C(C=C2)C(=O)O)I

Computed Properties

• Exact Mass: 346.00659g/mol
• Monoisotopic Mass: 346.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų